N,N-Dimethylethylenediamine-d4

• Molecular Formula: C4H12N2
• Molecular Weight: 92.18 g/mol
• InChI: InChI=1S/C4H12N2/c1-6(2)4-3-5/h3-5H2,1-2H3/i1D2,2D2
• InChIKey: DILRJUIACXKSQE-LNLMKGTHSA-N

N,N-Dimethylethylenediamine-d4 (d4-DMED): Isotopically Labeled Analytical Standard for LC-MS Quantification

N,N-Dimethylethylenediamine-d4 (d4-DMED, CAS 1818845-47-4) is the deuterated derivative of N,N-dimethylethylenediamine (DMED) in which four hydrogen atoms on the two terminal methyl groups are replaced with deuterium, yielding a molecular formula of C4H8D4N2 and molecular weight of 92.18 g/mol . As a stable isotope-labeled (SIL) internal standard, d4-DMED is chemically and physically near-identical to its unlabeled counterpart DMED (CAS 108-00-9, MW 88.15 g/mol) but is distinguished by a +4 Da mass shift [1]. This mass differential enables simultaneous detection and quantitation of DMED-derivatized analytes via LC-MS/MS without chromatographic interference, establishing d4-DMED as a critical reagent in absolute quantitative bioanalytical workflows [2].

Deuterated derivatization reagent for carboxyl-containing analytes in LC-MS/MS workflows

Introduces a stable +4 Da mass offset for isotope dilution absolute quantification

Enables co-eluting internal standard use with characteristic neutral loss signatures (49 Da / 67 Da)

Applied across diverse research matrices: human serum, plant tissue, intestinal contents

• [1] PubChem. N,N-Dimethylethylenediamine. Compound Summary CID 8101, CAS 108-00-9. View Source
• [2] Hao, Y.-H., Zhang, Z., Wang, L., Liu, C., Lei, A.-W., Yuan, B.-F., Feng, Y.-Q. (2015). Stable isotope labeling assisted liquid chromatography-electrospray tandem mass spectrometry for quantitative analysis of endogenous gibberellins. Talanta, 144, 341-348. View Source

Why Non-Deuterated DMED Cannot Substitute d4-DMED in Quantitative LC-MS Workflows

In LC-MS/MS quantitative analysis, the use of an internal standard is essential to correct for analyte loss during sample preparation, matrix effects, and instrument variability [1]. While unlabeled N,N-dimethylethylenediamine (DMED) can derivatize target analytes, it cannot serve as an internal standard for DMED-derivatized analytes because it would co-elute and produce identical mass transitions, precluding independent detection . Structural analogs are suboptimal due to differential ionization efficiency and recovery [2]. In contrast, d4-DMED co-elutes with DMED-derivatized analytes while exhibiting a distinct +4 Da mass shift, enabling simultaneous, interference-free quantitation via peak area ratio calculation [3]. This isotopic pairing is the foundational requirement for absolute quantification in stable isotope labeling (SIL) strategies; substitution with non-isotopic analogs introduces unquantifiable systematic error, invalidating method accuracy and reproducibility [4].

Attribute

N,N-Dimethylethylenediamine-d4

Generic Deuterated Diamine Risk

Mass shift

+4 Da (meets >3 Da isotopic separation guideline)

¹³C₂-DMED (+2 Da) or d₆-DMED (+6 Da) shifts internal standard channel, breaking established MRM methods

CID neutral loss

49 Da (and 67 Da) diagnostic fragments

Other isotopologues produce different neutral losses, invalidating targeted MRM transitions and untargeted neutral loss scanning pipelines

Deuterium stability

Non-exchangeable placement on N-methyl groups

Labels on heteroatom-bound positions risk H/D back-exchange, causing signal drift and quantification inaccuracy

• [1] Restek. Choosing an Internal Standard. Technical Note, 2015. View Source
• [2] Stokvis, E., Rosing, H., Beijnen, J.H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [3] Hao, Y.-H., et al. (2015). Stable isotope labeling assisted liquid chromatography-electrospray tandem mass spectrometry for quantitative analysis of endogenous gibberellins. Talanta, 144, 341-348. View Source
• [4] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. 2020. View Source

Quantitative Evidence Supporting the Selection of N,N-Dimethylethylenediamine-d4 in Analytical Method Development

LOQ Reduction of 2- to 32-Fold Achieved with d4-DMED Internal Standard Pairing vs. Unlabeled DMED Alone

When d4-DMED is employed as a stable isotope-labeled internal standard in conjunction with DMED for gibberellin (GA) derivatization, the limits of quantitation (LOQs) are reduced by a factor of 2 to 32 compared to methods lacking this isotopic pairing [1]. This improvement is quantified by comparing LOQ values obtained with and without d4-DMED internal standard correction in the same analytical system [1].

Mass shift advantage

Head-to-head

d₄-DMED +4 Da

¹³C₂-DMED +2 Da

Exceeds 3 Da guideline, avoids isotopic cross-talk

Method context: general LC-MS/MS isotope dilution

Evidence Dimension	Limit of Quantitation (LOQ) Reduction Factor
Target Compound Data	d4-DMED + DMED paired internal standard strategy
Comparator Or Baseline	DMED derivatization without d4-DMED internal standard correction
Quantified Difference	2- to 32-fold decrease in LOQ values
Conditions	HPLC-ESI-MS/MS analysis of gibberellins (GAs) in plant tissue extracts; DMED and d4-DMED used for sample and standard derivatization, respectively

Why This Matters

The 2- to 32-fold LOQ reduction directly enables quantification of low-abundance endogenous metabolites that would otherwise fall below detection thresholds, making d4-DMED essential for trace-level bioanalysis.

• [1] Hao, Y.-H., et al. (2015). Stable isotope labeling assisted liquid chromatography-electrospray tandem mass spectrometry for quantitative analysis of endogenous gibberellins. Talanta, 144, 341-348. View Source

Isotopic Purity ≥98% d4-DMED vs. Unspecified Purity of Alternative 13C2-DMED

Commercially available d4-DMED is supplied with a certified purity of ≥98% (InvivoChem) , a critical specification for ensuring that the +4 Da mass channel is free from unlabeled DMED contamination which would compromise quantitation accuracy. In contrast, the alternative 13C2-DMED internal standard is custom-synthesized in-house for specific studies [1] and lacks a standardized commercial purity specification, introducing batch-to-batch variability that requires additional validation.

Neutral loss specificity

Head-to-head

d₄-DMED 49 Da / 67 Da

Unlabeled DMED 45 Da / 63 Da

Enables selective MRM and untargeted DNLS profiling

269 carboxyl candidates identified in human plasma

Evidence Dimension	Certified Isotopic Purity
Target Compound Data	≥98%
Comparator Or Baseline	13C2-DMED: No standardized commercial purity specification (custom-synthesized)
Quantified Difference	≥98% (quantified) vs. unspecified (unquantified)
Conditions	Commercial vendor specification (InvivoChem) vs. in-house synthesis reported in literature

Why This Matters

Procurement of d4-DMED with documented ≥98% isotopic purity reduces method validation burden and ensures batch-to-batch consistency, whereas 13C2-DMED requires additional in-house purity verification.

• [1] Gong, G.-G., et al. (2022). Triple chemical derivatization strategy assisted liquid chromatography-mass spectrometry for determination of retinoic acids in human serum. Talanta, 245, 123474. View Source

Derivatization Efficiency >99% Within 5 Minutes Using d4-DMED vs. Alternative 13C2-DMED

The DMED/d4-DMED derivatization reaction with gibberellins proceeds to >99% completion within 5 minutes under mild conditions [1]. This rapid, near-quantitative efficiency is a key differentiator for d4-DMED-based workflows. In contrast, the 13C2-DMED reagent used in triple derivatization strategies requires separate synthesis and characterization steps [2], and its reaction efficiency is not independently reported, limiting direct comparability of throughput.

Sensitivity gain

Cross-study

2–398×

Supports multi-class analyte sensitivity improvement

Range across gibberellins, FAHFAs, retinoic acids, bile acids, prostaglandins

Evidence Dimension	Derivatization Reaction Efficiency and Time
Target Compound Data	>99% efficiency within 5 minutes (DMED/d4-DMED system)
Comparator Or Baseline	13C2-DMED: Efficiency and reaction time not independently reported
Quantified Difference	>99% in 5 min (quantified) vs. unspecified (unquantified)
Conditions	Derivatization of gibberellins (GAs) at ambient temperature prior to HPLC-ESI-MS/MS

Why This Matters

The documented >99% derivatization efficiency in under 5 minutes translates directly to higher sample throughput and reduced method development time, key procurement considerations for high-volume analytical laboratories.

• [1] Hao, Y.-H., et al. (2015). Stable isotope labeling assisted liquid chromatography-electrospray tandem mass spectrometry for quantitative analysis of endogenous gibberellins. Talanta, 144, 341-348. View Source
• [2] Gong, G.-G., et al. (2022). Triple chemical derivatization strategy assisted liquid chromatography-mass spectrometry for determination of retinoic acids in human serum. Talanta, 245, 123474. View Source

Method Reproducibility: Intra-day RSD 1.0-13.9% with d4-DMED vs. 11.7% with 13C2-DMED

In gibberellin quantification using d4-DMED as internal standard, intra-day relative standard deviations (RSDs) ranged from 1.0% to 13.9% across 11 analytes [1], with 72-128% spike recoveries. In a separate study employing 13C2-DMED for retinoic acid analysis, intra-day RSDs were reported as ≤11.7% [2]. While both methods demonstrate acceptable precision for bioanalytical applications, the d4-DMED workflow achieved superior lower-bound precision (1.0% vs. 11.7% maximum reported), indicating tighter method control at optimal conditions.

Derivatization speed

Cross-study

DMED/d₄-DMED ≤5 min, RT

Alternatives 30–120 min

Enables high-throughput 96-well plate workflows

No heating required; validated recoveries >80%

Evidence Dimension	Method Precision (Intra-day RSD)
Target Compound Data	1.0% to 13.9% across 11 GAs (d4-DMED method)
Comparator Or Baseline	≤11.7% (13C2-DMED method)
Quantified Difference	Lower-bound RSD 1.0% vs. unspecified lower bound (≤11.7% max only)
Conditions	LC-MS/MS analysis; d4-DMED method applied to 11 gibberellins in Oryza sativa leaves; 13C2-DMED method applied to 5 retinoic acids in human serum

Why This Matters

While both methods are fit-for-purpose, the d4-DMED workflow's demonstrated 1.0% lower-bound RSD provides documented evidence of high precision for applications requiring stringent reproducibility, such as clinical biomarker validation.

• [1] Hao, Y.-H., et al. (2015). Stable isotope labeling assisted liquid chromatography-electrospray tandem mass spectrometry for quantitative analysis of endogenous gibberellins. Talanta, 144, 341-348. View Source
• [2] Gong, G.-G., et al. (2022). Triple chemical derivatization strategy assisted liquid chromatography-mass spectrometry for determination of retinoic acids in human serum. Talanta, 245, 123474. View Source

Signal Enhancement: 14- to 398-Fold Sensitivity Gain via DMED/d4-DMED Derivatization

Derivatization with DMED/d4-DMED increases detection sensitivity by 14- to 398-fold compared to underivatized analysis [1]. This class-level sensitivity enhancement is achieved through the incorporation of easily ionizable tertiary amine moieties into target analytes (retinoic acids), substantially improving electrospray ionization efficiency [1]. The d4-DMED component serves as the matched internal standard, enabling accurate quantitation despite the amplified signal.

Multiplexed throughput

Head-to-head

Triple derivatization 3 sample sets/run

Single-IS method 1 sample set/run

3-fold throughput gain with maintained sub-ppb LOQs

Validated for retinoic acids in human serum

Evidence Dimension	Detection Sensitivity Enhancement Factor
Target Compound Data	DMED/d4-DMED derivatization
Comparator Or Baseline	Underivatized retinoic acids
Quantified Difference	14- to 398-fold increase in sensitivity
Conditions	LC-MS analysis of retinoic acids (RAs) in human serum; triple chemical derivatization strategy using DMED, d4-DMED, and 13C2-DMED

Why This Matters

The 14- to 398-fold sensitivity gain is a class-level benefit of DMED-based derivatization, but accurate quantification of this amplified signal requires the d4-DMED internal standard pairing, making procurement of the deuterated reagent essential for exploiting this sensitivity advantage.

• [1] Gong, G.-G., et al. (2022). Triple chemical derivatization strategy assisted liquid chromatography-mass spectrometry for determination of retinoic acids in human serum. Talanta, 245, 123474. View Source

Mass Shift: +4 Da for d4-DMED vs. +2 Da for 13C2-DMED

d4-DMED provides a +4 Da mass shift relative to unlabeled DMED (MW 88.15 → 92.18) [1], whereas the alternative 13C2-DMED provides a +2 Da shift [2]. The +4 Da shift offers greater isotopic separation from the natural M+2 isotope envelope of the analyte, reducing potential cross-talk and improving quantitation accuracy in complex matrices [3].

Isotopic stability

Class-level

Non-exchangeable deuterium on N-methyl groups

Reduces risk of label loss under derivatization/LC conditions

Data to verify; general SIL design principle

Evidence Dimension	Mass Shift from Unlabeled DMED
Target Compound Data	+4 Da (C4H8D4N2, MW 92.18)
Comparator Or Baseline	+2 Da (13C2-DMED)
Quantified Difference	+4 Da vs. +2 Da
Conditions	Theoretical mass calculation based on molecular formula

Why This Matters

The +4 Da mass shift of d4-DMED reduces the risk of isotopic overlap with the analyte's natural abundance M+2 peak, improving signal specificity and quantitative accuracy in complex biological matrices—a key procurement consideration for high-sensitivity LC-MS/MS applications.

• [1] PubChem. N,N-Dimethylethylenediamine. Compound Summary CID 8101, MW 88.15. View Source
• [2] Gong, G.-G., et al. (2022). Triple chemical derivatization strategy assisted liquid chromatography-mass spectrometry for determination of retinoic acids in human serum. Talanta, 245, 123474. View Source
• [3] Stokvis, E., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using LC/MS: necessity or not? Rapid Commun. Mass Spectrom., 19, 401-407. View Source

Optimal Application Scenarios for N,N-Dimethylethylenediamine-d4 in Quantitative Bioanalysis and Metabolomics

Absolute Quantification of Endogenous Plant Hormones (Gibberellins) Without Isotopically Labeled Analyte Standards

For plant biology researchers quantifying low-abundance gibberellins (GAs) in limited tissue samples (e.g., 50 mg fresh weight Oryza sativa leaves), d4-DMED enables absolute quantitation without requiring costly isotopically labeled GA standards [1]. The method uses DMED to derivatize GAs from tissue extracts and d4-DMED to derivatize GA calibration standards; mixing the two derivatives and calculating peak area ratios (DMED-GA/d4-DMED-GA) yields absolute concentrations [1]. This approach achieves LOQs of 0.07-2.45 pg and 2- to 32-fold LOQ reduction relative to non-SIL methods [1].

High-Throughput LC-MS Quantification of Carboxyl-Containing Metabolites in Clinical Samples

For clinical metabolomics laboratories analyzing retinoic acids (RAs) or short-chain fatty acids in human serum, d4-DMED paired with DMED provides 14- to 398-fold sensitivity enhancement and enables simultaneous analysis of multiple analytes with LOQs ranging from 8.4 to 130 pg/mL [2]. The >99% derivatization efficiency within 5 minutes [1] supports high-throughput workflows. The method's documented precision (intra-day RSD 1.0-13.9%) and accuracy (72-128% recoveries) [1] meets validation requirements for biomarker discovery and clinical research applications.

Simultaneous Determination of Triterpenoid Isomers in Botanical Extracts

For natural product and quality control laboratories quantifying isomeric triterpenoids (oleanolic acid and ursolic acid) in complex botanical matrices like loquat leaf extract, the DMED/d4-DMED derivatization pair enables accurate LC-MS/MS quantification with internal standard correction [3]. The stable isotope labeling strategy compensates for matrix effects and sample preparation variability inherent in plant extract analysis, providing a robust method for batch-to-batch consistency assessment in botanical standardization workflows [3].

Method Development for Carboxylic Acid Analytes Lacking Commercial Internal Standards

For analytical method developers working with novel or proprietary carboxylic acid-containing analytes for which dedicated isotopically labeled internal standards are not commercially available, d4-DMED offers a universal derivatization-based internal standard solution [1][2]. By derivatizing the analyte with DMED and a calibration standard with d4-DMED, absolute quantification can be achieved without synthesizing analyte-specific labeled standards—a strategy validated across multiple analyte classes including gibberellins [1], retinoic acids [2], and triterpenoid acids [3].

Application

Selection Property

Validation Focus

Absolute quantification of endogenous carboxylates

Co-eluting +4 Da internal standard channel

Method accuracy; matrix-effect correction

Untargeted carboxyl-metabolomics profiling

Characteristic 49 Da neutral loss signature

Double neutral loss scanning; biomarker discovery

High-throughput multiplexed quantitation

Compatibility with triple-derivatization protocol

Throughput gain; multi-sample pooling in single run

Method transfer across laboratories

Invariant mass shift and non-exchangeable label

Reproducibility; long-term isotopic stability

• [1] Hao, Y.-H., et al. (2015). Stable isotope labeling assisted liquid chromatography-electrospray tandem mass spectrometry for quantitative analysis of endogenous gibberellins. Talanta, 144, 341-348. View Source
• [2] Gong, G.-G., et al. (2022). Triple chemical derivatization strategy assisted liquid chromatography-mass spectrometry for determination of retinoic acids in human serum. Talanta, 245, 123474. View Source
• [3] Li, M., et al. (2016). Determination of oleanolic acid and ursolic acid in loquat leaf extract by chemical derivatization coupled with liquid chromatography-tandem mass spectrometry. Chinese Journal of Chromatography, 34(8), 789-795. View Source